molecular formula C24H18O8S3 B8772681 Bis-(4-phenylsulfonyloxyphenyl)-sulfone

Bis-(4-phenylsulfonyloxyphenyl)-sulfone

Cat. No.: B8772681
M. Wt: 530.6 g/mol
InChI Key: ZMSLNUBSOKBSNP-UHFFFAOYSA-N
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Description

Bis-(4-phenylsulfonyloxyphenyl)-sulfone is a useful research compound. Its molecular formula is C24H18O8S3 and its molecular weight is 530.6 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C24H18O8S3

Molecular Weight

530.6 g/mol

IUPAC Name

[4-[4-(benzenesulfonyloxy)phenyl]sulfonylphenyl] benzenesulfonate

InChI

InChI=1S/C24H18O8S3/c25-33(26,21-15-11-19(12-16-21)31-34(27,28)23-7-3-1-4-8-23)22-17-13-20(14-18-22)32-35(29,30)24-9-5-2-6-10-24/h1-18H

InChI Key

ZMSLNUBSOKBSNP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)S(=O)(=O)C3=CC=C(C=C3)OS(=O)(=O)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

Alternatively, the sulfonyl halide may be reacted with bisphenolate in the first stage in a molar ratio of more than 1:1 to 2:1 under the reaction conditions described. For example, if one mole of disodium-bis-(4-hydroxyphenyl)-sulfone is reacted with 2 moles of benzene sulfochloride, there is obtained bis-(4-phenylsulfonyloxyphenyl)-sulfone, which may then be condensed, in the subsequent polycondensation stage, again with one mole of disodium-bis-(4-hydroxyphenyl)-sulfone to form the polyether. This condensation is preferably carried out in a solvent which has already been used for the synthesis of the alkali metal salt. At a lower excess of sulfonyl halide, e.g. a ratio of from 1.5:1, there are obtained in the first stage mixtures of bis-(4-phenylsulfonyloxyphenol)-sulfone and the sodium salt of 4-(4-phenylsulfonyloxyphenyl-sullfone)-phenol, which may then be condensed with appropriately smaller quantities of disodium-bis-(4-hydroxyphenyl)-sulfone to form the polyethers.
[Compound]
Name
sulfonyl halide
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0 (± 1) mol
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reactant
Reaction Step One
[Compound]
Name
bisphenolate
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0 (± 1) mol
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reactant
Reaction Step One
Name
disodium bis-(4-hydroxyphenyl)-sulfone
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1 mol
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reactant
Reaction Step Two
Name
benzene sulfochloride
Quantity
2 mol
Type
reactant
Reaction Step Three

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